N-benzyl-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

• IUPAC Name: N-benzyl-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C22H20N4O3/c1-29-18-9-7-17(8-10-18)19-13-20-22(28)25(11-12-26(20)24-19)15-21(27)23-14-16-5-3-2-4-6-16/h2-13H,14-15H2,1H3,(H,23,27)
• InChI Key: ZWTLWUYAACPVKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

N-benzyl-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide, also known as Bz-PP, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

Heterocyclic compounds, including pyrazole and oxadiazole derivatives, are synthesized for their potential applications in medicinal and agricultural chemistry. For instance, the synthesis of novel 2-pyrone derivatives has been explored, highlighting crystal structures, Hirshfeld surface analysis, and computational studies to understand their molecular interactions and stability (Sebhaoui et al., 2020). Such research lays the groundwork for understanding how structural variations in heterocyclic compounds can influence their biological activities and potential applications.

Pharmacological Evaluation

Heterocyclic compounds are evaluated for a range of pharmacological activities, including toxicity assessment, tumor inhibition, and their roles as anti-inflammatory and analgesic agents. For example, computational and pharmacological evaluations of 1,3,4-oxadiazole and pyrazole novel derivatives have been conducted to assess their toxicity, tumor inhibition, and anti-inflammatory actions (Faheem, 2018). This demonstrates the potential of such compounds in developing new therapeutic agents.

Antimicrobial and Antifungal Activities

The synthesis of heterocyclic derivatives and their screening for antimicrobial and antifungal activities is a significant area of research. Studies on novel thiazole derivatives incorporating pyrazole moieties have shown promising results against various bacterial and fungal strains, indicating their potential in creating new antimicrobial agents (Saravanan et al., 2010).

Anticancer and Antiviral Activities

Research also focuses on the anticancer and antiviral potentials of heterocyclic compounds. For instance, novel pyrazole derivatives containing 1,3,4-oxadiazole have been synthesized and evaluated for their in vitro anti-tumor activities, showing good inhibition against specific cancer cell lines (Jin, 2014). Such studies contribute to the ongoing search for effective anticancer and antiviral drugs.